Cas no 93839-21-5 (Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro-)
93839-21-5 structure
Product Name:Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro-
CAS No:93839-21-5
MF:C14H11N3O4
MW:285.254842996597
CID:809764
PubChem ID:689161
Update Time:2025-04-19
Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro-
- 4-[(4-nitrobenzoyl)amino]benzamide
- N-[4-(aminocarbonyl)phenyl]-4-nitrobenzamide
- Oprea1_357864
- AB00079853-01
- 93839-21-5
- Oprea1_331145
- SR-01000507443
- AG-670/36149013
- SR-01000507443-1
- DTXSID80239730
- Z30242041
- EU-0083954
- QF6HT8H3R4
- AKOS000604200
- Benzamide, N-[4-(aminocarbonyl)phenyl]-4-nitro-
- N-(4-(Aminocarbonyl)phenyl)-4-nitrobenzamide
- EC 298-791-2
- N-(4-carbamoylphenyl)-4-nitrobenzamide
- NS00008013
- EINECS 298-791-2
-
- Inchi: 1S/C14H11N3O4/c15-13(18)9-1-5-11(6-2-9)16-14(19)10-3-7-12(8-4-10)17(20)21/h1-8H,(H2,15,18)(H,16,19)
- InChI Key: FANLHXKNWWSLIG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC1C=CC(C(N)=O)=CC=1
Computed Properties
- Exact Mass: 285.075
- Monoisotopic Mass: 285.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.434
- Boiling Point: 448.6°Cat760mmHg
- Flash Point: 225.1°C
- Refractive Index: 1.693
Benzamide,N-[4-(aminocarbonyl)phenyl]-4-nitro- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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